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Compound of Interest

Compound Name:
1-Bromo-4-(chloromethyl)-2-

methylbenzene

Cat. No.: B169578 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-4-(chloromethyl)-2-methylbenzene
Disclaimer: A specific Safety Data Sheet (SDS) for 1-Bromo-4-(chloromethyl)-2-
methylbenzene (CAS No. 149104-97-2) was not readily available. The following guidance is

based on safety information for structurally similar compounds, such as benzyl bromides and

other halogenated organic molecules. Researchers must exercise extreme caution and adhere

to all institutional safety protocols.

This guide provides crucial safety and logistical information for the handling and disposal of 1-
Bromo-4-(chloromethyl)-2-methylbenzene, tailored for researchers, scientists, and drug

development professionals.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. The following table

summarizes the required PPE for handling this chemical.
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Protection Type Specific Equipment
Standard/Specificat
ion

Purpose

Eye and Face

Protection

Chemical splash

goggles and a face

shield worn over the

goggles.

ANSI Z87.1 or

equivalent.

Protects against

splashes and vapors

that can cause serious

eye irritation or

damage.

Hand Protection

Chemical-resistant

gloves (e.g., Viton,

butyl rubber, or

laminate). Double

gloving is

recommended.

EN 374 or equivalent.

Prevents skin contact,

which may cause

irritation or burns.

Body Protection

A flame-resistant lab

coat, fully buttoned,

with long sleeves.

Chemical-resistant

apron for larger

quantities.

Protects skin from

accidental splashes

and contact.

Respiratory Protection

All handling of this

compound should be

conducted in a

certified chemical

fume hood.[1]

NIOSH or EN

approved respirator

with an organic vapor

cartridge if fume hood

is not available or in

case of a spill.

Prevents inhalation of

harmful vapors which

may cause respiratory

irritation.[1]

Foot Protection
Closed-toe, chemical-

resistant shoes.

Protects feet from

spills.

Operational Plan: Safe Handling Protocol
1. Preparation:

Ensure the chemical fume hood is functioning correctly.
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Verify that a safety shower and eyewash station are accessible.[2]

Prepare and have a spill kit readily available.

Don all required personal protective equipment as outlined in the table above.[3]

2. Handling:

Conduct all manipulations of 1-Bromo-4-(chloromethyl)-2-methylbenzene inside a

chemical fume hood to minimize inhalation exposure.[1]

Ground equipment to prevent static discharge, which could be an ignition source.[4]

Avoid contact with skin and eyes.[4] In case of contact, immediately flush the affected area

with copious amounts of water for at least 15 minutes and seek medical attention.[1]

Keep away from incompatible materials such as strong oxidizing agents and bases.[5]

3. Post-Handling:

Thoroughly wash hands and any potentially exposed skin with soap and water after

handling.

Decontaminate all work surfaces, glassware, and equipment used.

Properly label and store the chemical in a cool, dry, and well-ventilated area, away from

direct sunlight and heat sources.[6]

Disposal Plan
1. Waste Segregation:

1-Bromo-4-(chloromethyl)-2-methylbenzene is a halogenated organic compound and

must be disposed of as hazardous waste.[7]

Collect all waste containing this chemical in a designated, properly labeled, and sealed

container for halogenated organic waste.[8][9] Do not mix with non-halogenated waste.[8]
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2. Container Management:

Use a container compatible with halogenated organic compounds.

Keep the waste container tightly closed when not in use and store it in a designated satellite

accumulation area.[10]

3. Professional Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety (EHS) office or a licensed professional waste disposal service.[11]

Follow all local, state, and federal regulations for hazardous waste disposal.[11]

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of 1-Bromo-4-(chloromethyl)-2-
methylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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